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CAS No.: 1241800-24-7

Cat. No.: B1406771

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed methodology for the preparation of biological and material

samples embedded in Quetol 651 resin for subsequent ultramicrotomy and analysis by

transmission electron microscopy (TEM). Quetol 651 is a water-miscible, low-viscosity epoxy

resin that facilitates excellent infiltration and embedding, yielding light-colored blocks suitable

for high-quality sectioning.[1][2][3] Its low viscosity of 15 cps at 25°C ensures easy handling

and complete penetration into specimens.[3][4]

Key Advantages of Quetol 651:
Low Viscosity: Allows for thorough infiltration of samples, which is particularly advantageous

for dense or woody tissues.[3][4][5]

Water Miscibility: Can be used as a dehydrating agent, potentially simplifying the preparation

workflow.[3][4][5]

Excellent Sectioning Properties: Cured blocks are of appropriate hardness for producing

high-quality semi-thin and ultrathin sections.[3][6]
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Low Electron Scattering: Results in good contrast in the electron microscope.[3][4]

Experimental Protocols
The following protocols outline the standard procedure for sample fixation, dehydration,

infiltration, embedding, and polymerization using a Quetol 651-based resin mixture.

Resin Mixture Formulation
A commonly recommended formulation for the Quetol 651 resin mixture is detailed below. The

hardness of the final block can be adjusted by altering the ratio of Quetol 651 to Nonenyl

Succinic Anhydride (NSA).[3][4]

Component Volume (mL) Purpose

Quetol 651 35 Epoxy Resin

Nonenyl Succinic Anhydride

(NSA)
54 Hardener

Nadic Methyl Anhydride (NMA) 11 Hardener

DMP-30 1.5 - 2.0 Accelerator

Table 1: Standard Quetol 651 Resin Mixture Formulation.[3][4]

Preparation:

Thoroughly mix Quetol 651, NSA, and NMA in a disposable beaker.

Add DMP-30 and mix vigorously until the solution is homogeneous.

Use the mixture promptly after preparation.

Sample Preparation and Fixation
Proper fixation is critical for preserving the ultrastructure of the specimen.

Primary Fixation: Fix small tissue samples (approximately 2x2x1 mm) in a buffered aldehyde

solution (e.g., 2.5% glutaraldehyde in 0.1 M phosphate buffer) for 2 hours at room
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temperature.[3][5]

Washing: Wash the samples in a non-phosphate buffer.[3]

Post-fixation: Post-fix in buffered 1% osmium tetroxide solution for 1 hour to enhance

contrast and preserve lipids.[3][5]

Washing: Wash the samples again in a non-phosphate buffer.[3]

(Optional) En Bloc Staining: Stain with aqueous uranyl acetate.[3]

Dehydration and Infiltration
The low viscosity of Quetol 651 allows for efficient dehydration and infiltration.[3] n-Butyl

glycidyl ether (n-BGE) can be used as an auxiliary to infiltration.[3][4] All steps should be

carried out on a shaker at room temperature.[3][4]

Step Duration (minutes)

Dehydrating Agent / n-BGE (1:1) 30

100% n-BGE 30

n-BGE / Quetol 651 Mixture (1:1) 60 - 120

Pure Quetol 651 Mixture 120 - 180

Table 2: Dehydration and Infiltration Schedule.[3][4]

Alternatively, for some plant tissues, dehydration can be performed using 100% Quetol 651

directly, eliminating the need for dehydrating solvents.[5]

Embedding and Polymerization
Embedding: Place the infiltrated specimens into embedding capsules (e.g., gelatin or

polyethylene) and fill with fresh Quetol 651 resin mixture.[3]

Orientation: Orient the samples as required for sectioning.
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Polymerization: Cure the capsules in an oven at 60°C for approximately 24 hours.[3][4] For

some specific applications, a shorter curing time at a higher temperature (e.g., 90 minutes at

90°C) may be optimal.[5] The resulting blocks should be light yellow and suitable for

sectioning at 20°C.[3][4]

Trimming and Sectioning
Trimming: Trim the polymerized block face to the desired size, typically creating a trapezoid

shape to facilitate ribbon formation during sectioning. The sample size is often around 2x2

mm for mounting on a 3 mm diameter grid.[3]

Semi-thin Sectioning: Cut semi-thin sections (0.2 - 1 µm) for light microscopy to identify the

area of interest.[3][6]

Ultrathin Sectioning: Proceed with ultrathin sectioning (typically 50-100 nm) for TEM

analysis.[7]

Quantitative Data Summary
The following table summarizes the key quantitative parameters for preparing Quetol 651

blocks.
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Parameter Value Reference(s)

Resin Mixture

Quetol 651 35 mL [3][4]

NSA 54 mL [3][4]

NMA 11 mL [3][4]

DMP-30 1.5 - 2.0 mL [3][4]

Physical Properties

Viscosity of Quetol 651 15 cps at 25°C [3][4]

Curing Conditions

Standard Temperature 60°C [3][4]

Standard Duration ~24 hours [3][4]

Alternative for Woody Tissue 90°C for 90 minutes [5]

Sectioning

Semi-thin Section Thickness 0.2 - 3 µm [3][6]

Ultrathin Section Thickness 50 - 100 nm [7]

Table 3: Summary of Quantitative Parameters.

Experimental Workflow Diagram
The following diagram illustrates the complete workflow for preparing Quetol 651 embedded

blocks for ultramicrotomy.

Sample Preparation Embedding Ultramicrotomy Analysis

Fixation
(Glutaraldehyde & OsO4) Washing Dehydration

(Graded Alcohol or Quetol 651)
Infiltration

(n-BGE & Quetol 651 Mixture)
Embedding
in Capsules

Polymerization
(60°C for 24h) Block Trimming Semi-thin Sectioning

(0.2-1 µm)
Ultrathin Sectioning

(50-100 nm)
Staining

(Uranyl Acetate & Lead Citrate) TEM Imaging
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Click to download full resolution via product page

Quetol 651 block preparation workflow for ultramicrotomy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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